Cas no 1172239-48-3 (2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine)

• Product Name: 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine
• CAS No: 1172239-48-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD11987141
• CID: 5206158
• PubChem ID: 44116908
• Update Time: 2025-06-15

2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2-(1-PROPYL-1,2,3,4-TETRAHYDROQUINOLIN-6-YL)ETHYL]AMINE
• 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine
• 2-(1-Propyl-3,4-dihydro-2H-quinolin-6-yl)ethanamine

• MDL： MFCD11987141
• Inchi： 1S/C14H22N2/c1-2-9-16-10-3-4-13-11-12(7-8-15)5-6-14(13)16/h5-6,11H,2-4,7-10,15H2,1H3
• InChI Key： MFLGZTIMFQMVDD-UHFFFAOYSA-N
• SMILES： N1(CCC)C2C=CC(CCN)=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

Additional information on 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine

Introduction to 2-(1-Propyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethan-1-amine (CAS No. 1172239-48-3)

2-(1-Propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine, with the CAS number 1172239-48-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by a propyl-substituted tetrahydroquinoline moiety linked to an ethylamine group, offers a promising scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine consists of a six-membered nitrogen-containing ring fused to a benzene ring, forming a tetrahydroquinoline core. The propyl substituent at the 1-position and the ethylamine group at the 6-position contribute to its distinct pharmacological properties. Recent studies have highlighted the potential of this compound in modulating neurotransmitter systems and interacting with specific receptors, making it a valuable candidate for further investigation.

In the context of medicinal chemistry, 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine has been explored for its potential as a lead compound in drug discovery. Its ability to cross the blood-brain barrier and its low toxicity profile make it particularly suitable for central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity against certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.

One of the key areas of interest in the study of 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine is its potential as an antidepressant. Preclinical studies have demonstrated that this compound can effectively increase serotonin levels in the brain by inhibiting monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters. This mechanism of action is similar to that of selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression. However, preliminary data suggest that 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine may offer improved efficacy and fewer side effects compared to traditional SSRIs.

Beyond its antidepressant properties, 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine has also shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the progressive loss of neurons and the accumulation of toxic protein aggregates. Studies have indicated that this compound can protect neurons from oxidative stress and reduce the formation of protein aggregates by modulating specific signaling pathways. This dual mechanism of action makes it a compelling candidate for further clinical evaluation.

In addition to its therapeutic applications, 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine has been investigated for its potential as a research tool in neuroscience. Its ability to selectively bind to specific receptors allows researchers to study the function and regulation of these receptors in greater detail. This can provide valuable insights into the underlying mechanisms of various neurological disorders and aid in the development of more targeted therapies.

The synthesis of 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-y l)ethan - 1 - amine involves several well-established chemical reactions. One common approach is to start with a substituted aniline derivative and undergo a series of transformations including cyclization and reduction steps to form the tetrahydroquinoline core. The propylation and ethylation reactions are then carried out to introduce the desired substituents. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 2-(1-propyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) ethan - 1 - amine (CAS No . 1 7 7 9 - 8 - 9), with its unique chemical structure and diverse biological activities, represents a promising molecule in the field of medicinal chemistry. Its potential applications in treating CNS disorders and neurodegenerative diseases make it an exciting area for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.